7-hydroxy-N-(2-(2-hydroxyethoxy)ethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-hydroxy-N-[2-(2-hydroxyethoxy)ethyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C11H13N3O5S/c15-3-5-19-4-1-12-8(16)7-9(17)13-11-14(10(7)18)2-6-20-11/h2,6,15,17H,1,3-5H2,(H,12,16)
• InChI Key: ILMDQJZDYBVDFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=C(C(=O)N21)C(=O)NCCOCCO)O
• Molecular Formula: C11H13N3O5S
• Molecular Weight: 299.31 g/mol

Description

7-hydroxy-N-(2-(2-hydroxyethoxy)ethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C11H13N3O5S and its molecular weight is 299.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

An effective methodology for synthesizing ethyl 7-hydroxy-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been developed, with its spatial structure examined using x-ray diffraction analysis. This compound is of significant interest due to its potential as a precursor for synthesizing new bioactive derivatives of thiazolo[3,2-a]pyrimidine, where the thiazole moiety of the molecule is hydrogenated (И. В. Украинец et al., 2017).

Potential Biological Activities

Thiazolopyrimidines, including derivatives like 7-hydroxy-N-(2-(2-hydroxyethoxy)ethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide, have been explored for their antimicrobial properties. N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, synthesized through the reaction of N,6-diaryl-4-methyl-2-thioxo-1,2,3,6-tetrahydropyrimidine-5-carboxamides with ethyl chloroacetate, have demonstrated promising antimicrobial activity, highlighting the therapeutic potential of thiazolopyrimidine derivatives (V. L. Gein et al., 2015).

Structural Modifications and Aggregation Insights

Research into the structural modifications of thiazolo[3,2-a]pyrimidines has provided insights into their conformational features and supramolecular aggregation. By altering substituents at specific positions on the thiazolopyrimidine scaffold, significant differences in intermolecular interaction patterns have been observed. These findings contribute to a better understanding of the structural basis for the biological activities of thiazolopyrimidine derivatives and their potential applications in drug design (H. Nagarajaiah & N. Begum, 2014).